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Compound of Interest

Compound Name: 2-Methylbutyl benzoate

Cat. No.: B1615523

An Application Note and Protocol for the Safe Handling and Use of 2-Methylbutyl Benzoate

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive guide to the standard operating procedures for handling
2-Methylbutyl benzoate (CAS No. 52513-03-8). This guide is structured to provide not just
procedural steps but also the scientific rationale behind them, ensuring a culture of safety and
reproducibility in the laboratory.

Section 1: Compound Identification and Properties

2-Methylbutyl benzoate is an organic ester formed from benzoic acid and 2-methyl-1-butanol.
[1] It is recognized for its pleasant, fruity aroma and is utilized in the food and cosmetics
industries.[1] In a research and development context, its properties as a solvent or a synthetic
intermediate are of primary interest.

1.1 Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2-Methylbutyl benzoate is
fundamental to its safe handling. These properties dictate its behavior under various laboratory
conditions and inform risk assessment.
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Property Value Source
Molecular Formula C12H1602 [2]
Molecular Weight 192.25 g/mol [3]
Colorless to pale yellow clear
Appearance o [4]
liquid (est.)
Pleasant, apple- or strawberry-
Odor ] PP Y [1]
like
Boiling Point 259-260 °C at 760 mmHg [1][4]
Flash Point 106.2 - 109.4 °C [1][5]
Density 0.992 g/cm? [1]

Vapor Pressure

0.0125 - 0.013 mmHg at 25 °C
(est)

[1]14]

Solubility

Insoluble in water; soluble in
alcohol.[4][6]

logP (Octanol/Water Partition

Coefficient)

4.007 (est.)

[417]

CAS Number

52513-03-8

[2]

1.2 Structural Information

The molecular structure of a compound influences its reactivity and interactions.

« SMILES:CCC(C)COC(=0)C1=CC=CC=C1[5]

e InChl:INChI=1S/C12H1602/c1-3-10(2)9-14-12(13)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3[2]

Section 2: Health and Safety Information

While specific toxicological data for 2-Methylbutyl benzoate is limited, a hazard assessment

can be made by extrapolating from data on structurally similar benzoate esters. It is generally

considered to have low toxicity.[1] However, adherence to safety protocols is paramount.
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2.1 Hazard ldentification and GHS Classification

Based on data for analogous compounds like methyl benzoate and butyl benzoate, the
following potential hazards should be considered.[3][9]

Acute Oral Toxicity: May be harmful if swallowed.[8][9]

Skin Corrosion/Irritation: May cause skin irritation.[9]

Serious Eye Damage/Eye Irritation: May cause eye irritation.[9]

Combustibility: It is a combustible liquid.
2.2 Exposure Controls and Personal Protective Equipment (PPE)

To mitigate risks, a multi-layered approach to exposure control is necessary, starting with
engineering controls and supplemented by appropriate PPE.

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation of vapors.[10] Eyewash stations and safety showers must be
readily accessible.[10][11]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Chemical safety goggles or a face shield are mandatory.[10]

[¢]

Hand Protection: Wear impervious gloves (e.g., nitrile rubber).

[e]

Skin and Body Protection: A lab coat or other protective work clothing is required.

o

Respiratory Protection: If working outside of a fume hood where ventilation is inadequate,
use a NIOSH/MSHA approved respirator with an organic vapor cartridge.[11]

Section 3: Standard Operating Procedures for
Handling

The following protocols are designed to ensure the safe handling of 2-Methylbutyl benzoate
from receipt to disposal.
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3.1 General Handling Workflow

The logical flow for handling this chemical involves careful planning and execution at each
stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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